Cas no 33538-78-2 (3-(5-chloro-2-methoxyphenyl)propan-1-ol)

• Product Name: 3-(5-chloro-2-methoxyphenyl)propan-1-ol
• CAS No: 33538-78-2
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 918086
• PubChem ID: 266745
• Update Time: 2025-05-22

3-(5-chloro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)propan-1-ol
• 5-Chlor-2-methoxyhydrozimtalkohol
• AC1L6GQ3
• AC1Q3LTH
• AG-J-03923
• AR-1E7167
• CTK4H0784
• NSC105517
• SureCN7433867
• SCHEMBL7433867
• EN300-1626649
• DTXSID50295787
• 3-(5-chloro-2-methoxy-phenyl)propan-1-ol
• DS-013855
• AKOS011898067
• NSC-105517
• CQXPRDKBHWNPMJ-UHFFFAOYSA-N
• 33538-78-2
• NSC 105517

• Inchi： 1S/C10H13ClO2/c1-13-10-5-4-9(11)7-8(10)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： CQXPRDKBHWNPMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCCO)OC

Computed Properties

• Exact Mass: 200.06049
• Monoisotopic Mass: 200.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 303.1°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.534
• PSA: 29.46
• LogP: 2.27350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(5-chloro-2-methoxyphenyl)propan-1-ol

Compound CAS No. 33538-78-2: 3-(5-Chloro-2-Methoxyphenyl)Propan-1-ol

3-(5-Chloro-2-Methoxyphenyl)Propan-1-ol, also known by its CAS number 33538-78-2, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a phenolic group with a hydroxyl-containing propyl chain. The presence of the chlorine and methoxy substituents on the aromatic ring imparts distinct chemical and physical properties, making it valuable in both industrial and research settings.

The synthesis of 3-(5-Chloro-2-Methoxyphenyl)Propan-1-ol typically involves multi-step organic reactions, often starting from chlorinated aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs and minimizing waste. These improvements are particularly relevant in the context of growing demand for sustainable chemical processes.

In terms of applications, 3-(5-Chloro-2-Methoxyphenyl)Propan-1-ol has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to participate in various nucleophilic and electrophilic reactions makes it a valuable building block for constructing complex molecular architectures. For instance, it has been employed in the development of antiviral agents and anticancer drugs, where its unique reactivity plays a critical role.

Beyond pharmaceuticals, this compound also holds promise in materials science. Recent studies have explored its potential as a precursor for advanced polymers and surfactants. Its hydroxyl group provides opportunities for functionalization, enabling the creation of materials with tailored properties such as enhanced biocompatibility or improved mechanical strength.

The environmental impact of 3-(5-Chloro-2-Methoxyphenyl)Propan-1-ol has been a topic of recent research interest. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in natural ecosystems. However, further investigations are needed to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, 3-(5-Chloro-2-Methoxyphenyl)Propan-1-ol (CAS No. 33538-78-2) is a multifaceted compound with diverse applications across various industries. Its chemical properties make it an invaluable tool in both research and industrial settings. As scientific understanding continues to evolve, new opportunities for utilizing this compound are likely to emerge, further solidifying its importance in the chemical landscape.